Cas no 1042647-34-6 (N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide)

• Product Name: N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide
• CAS No: 1042647-34-6
• MF: C₁₁H₁₁NO₃S₂
• MW: 269.339940309525
• CID: 4569374
• Update Time: 2025-05-20

N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-(4-hydroxyphenyl)-5-methyl-

• Inchi： 1S/C11H11NO3S2/c1-8-2-7-11(16-8)17(14,15)12-9-3-5-10(13)6-4-9/h2-7,12-13H,1H3
• InChI Key： BPUASWFKPAYYIK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(O)C=C2)(=O)=O)SC(C)=CC=1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 106-108 °C
• Boiling Point: 469.8±55.0 °C at 760 mmHg
• Flash Point: 237.9±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide

N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide (CAS No. 1042647-34-6): An Overview of a Promising Compound in Pharmaceutical Research

N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide (CAS No. 1042647-34-6) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as HMTS, is a derivative of thiophene and sulfonamide, two classes of molecules with a rich history in medicinal chemistry. The combination of these structural elements provides HMTS with a diverse range of biological activities, making it a valuable candidate for further investigation.

The chemical structure of N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide is characterized by a thiophene ring substituted with a methyl group at the 5-position and a sulfonamide moiety at the 2-position. The presence of the 4-hydroxyphenyl group adds an additional layer of complexity and functionality to the molecule, contributing to its pharmacological properties. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Inflammation is a complex biological response involving multiple signaling pathways and mediators. HMTS has been shown to exhibit anti-inflammatory properties by modulating key inflammatory cytokines and enzymes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that HMTS effectively inhibits the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory effects, N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide has also shown promise in the field of cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. HMTS has been found to interfere with these pathways, leading to reduced cell viability and increased apoptosis in various cancer cell lines. A study published in Cancer Letters reported that HMTS induced apoptosis in human breast cancer cells by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2.

In addition to its direct effects on cancer cells, N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide has also been investigated for its potential as an adjuvant therapy. Adjuvants are substances that enhance the efficacy of primary treatments, such as chemotherapy or radiation therapy. Research has shown that HMTS can sensitize cancer cells to conventional therapies by modulating cellular stress responses and enhancing DNA damage repair mechanisms. This synergistic effect could potentially improve treatment outcomes and reduce side effects associated with high-dose chemotherapy.

The pharmacokinetic properties of N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide have also been studied to ensure its suitability for clinical applications. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing dosing regimens and minimizing adverse effects. Studies have shown that HMTS exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, making it a promising candidate for further development.

Despite its potential, N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide is still in the early stages of clinical evaluation. Preclinical studies have provided valuable insights into its safety and efficacy, but more extensive clinical trials are needed to fully assess its therapeutic potential. Ongoing research aims to address key questions such as optimal dosing strategies, long-term safety profiles, and potential drug interactions.

In conclusion, N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide (CAS No. 1042647-34-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure combines elements from thiophene and sulfonamide classes, providing a foundation for further exploration in areas such as inflammation and cancer. As research continues to advance, HMTS may emerge as a valuable tool in the development of new treatments for various diseases.